Cas no 2171985-95-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid
• CAS No: 2171985-95-6
• MF: C₂₆H₂₇N₃O₅S
• MW: 493.574685335159
• CID: 6396054
• PubChem ID: 165571766
• Update Time: 2025-06-25

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid
• 2171985-95-6
• EN300-1560815
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C26H27N3O5S/c1-2-16(11-12-23(30)27-14-24-28-13-22(35-24)25(31)32)29-26(33)34-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,13,16,21H,2,11-12,14-15H2,1H3,(H,27,30)(H,29,33)(H,31,32)
• InChI Key： ISHCLZMDYHXFJS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1CNC(CCC(CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 493.16714214g/mol
• Monoisotopic Mass: 493.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid

Comprehensive Analysis of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171985-95-6)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid (CAS No. 2171985-95-6) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and drug discovery. Its unique structure, featuring a thiazole ring and a carboxylic acid functional group, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and bioconjugation strategies.

In recent years, the demand for custom peptide synthesis reagents has surged, driven by advancements in biopharmaceuticals and precision medicine. The Fmoc group in this compound provides excellent protection for the amino group during solid-phase peptide synthesis (SPPS), a technique widely used in developing therapeutic peptides and protein engineering. This aligns with current trends in personalized medicine, where researchers seek more efficient ways to create peptide-based drugs for treating complex diseases.

The thiazole moiety in this molecule is particularly noteworthy, as this heterocyclic structure is frequently found in bioactive compounds with antimicrobial, antiviral, and anticancer properties. Many users searching for "thiazole derivatives in drug discovery" or "Fmoc-amino acid applications" will find this compound relevant to their research. Its carboxylic acid functionality further enhances its utility, allowing for conjugation reactions with various biomolecules or polymer supports.

From a synthetic chemistry perspective, the compound's hexanamidomethyl linker provides flexibility in molecular design, addressing common challenges in peptide solubility and cell permeability. These features make it particularly valuable for developing peptide-drug conjugates (PDCs), a growing area of interest in oncology research. The compound's stability under standard SPPS conditions and its compatibility with common coupling reagents make it a practical choice for medicinal chemists.

Quality control of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical research. Many research queries focus on "characterization of Fmoc-protected amino acids" or "quality standards for peptide synthesis reagents", highlighting the importance of these analytical aspects.

In the context of green chemistry initiatives, there's growing interest in optimizing the synthesis of such specialized building blocks. Researchers are exploring more sustainable approaches to produce Fmoc-amino acid derivatives with reduced environmental impact. This compound's potential for use in biodegradable drug carriers also aligns with current trends in eco-friendly pharmaceutical development.

The storage and handling of CAS No. 2171985-95-6 require standard precautions for amino acid derivatives, typically involving protection from moisture and storage at controlled temperatures. Proper handling ensures the compound's chemical integrity and extends its shelf life, important considerations for laboratories maintaining peptide synthesis workflows.

As research in peptide therapeutics continues to expand, compounds like 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}-1,3-thiazole-5-carboxylic acid will likely see increased utilization. Their role in developing next-generation biologics and target-specific medications makes them valuable tools in modern medicinal chemistry. The compound's unique combination of Fmoc protection, thiazole ring, and carboxylic acid group offers researchers multiple avenues for molecular design and structure-activity relationship studies.